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Compound of Interest

Compound Name: Lavendofuseomycin

Cat. No.: B15561440

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of this writing, the specific biosynthetic gene cluster (BGC) for

Lavendofuseomycin has not been fully sequenced and made publicly available.

Lavendofuseomycin is classified as a macrolide pentaene antibiotic, indicating its synthesis

by a Type I Polyketide Synthase (PKS). This guide will, therefore, provide a comprehensive

overview of the analysis of a representative and well-characterized Type I PKS gene cluster

from a Streptomyces species, that of the immunosuppressant macrolide FK506 (Tacrolimus),

produced by Streptomyces tsukubaensis. The principles, protocols, and analytical approaches

detailed herein are directly applicable to the future study of the Lavendofuseomycin BGC

once it becomes available.

Introduction to Macrolide Polyketide Biosynthesis
Macrolides are a large and diverse class of natural products, many of which possess potent

antimicrobial, immunosuppressive, and anticancer properties. Their carbon backbones are

assembled by large, modular enzymes called Type I Polyketide Synthases (PKSs). These

PKSs function as enzymatic assembly lines, where each module is responsible for the addition
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and modification of a two-carbon unit to the growing polyketide chain. The linear polyketide

chain is then cyclized to form the characteristic macrolactone ring.

The genetic blueprint for this intricate process is encoded within a biosynthetic gene cluster

(BGC), a contiguous region of DNA containing all the necessary genes for the synthesis of the

polyketide, including the PKS genes, tailoring enzymes, regulatory genes, and resistance

genes. Analysis of these BGCs is fundamental to understanding and engineering the

biosynthesis of novel macrolide compounds.

The FK506 Biosynthetic Gene Cluster: A Model
System
The BGC for FK506 from Streptomyces tsukubaensis is an excellent model for understanding

macrolide biosynthesis. It spans over 80 kb and contains a set of large, modular PKS genes

(fkbA, fkbB, fkbC) that encode the assembly of the polyketide backbone.

Organization of the FK506 PKS Genes
The FK506 PKS is a modular Type I PKS system. The key features are summarized below:

Gene Encoded Protein Number of Modules Function

fkbB Loading Module 1

Initiates polyketide

synthesis with a

specific starter unit.

fkbA PKS modules 1-4 4

Catalyzes the first four

rounds of polyketide

chain elongation.

fkbC PKS modules 5-10 6

Completes the

polyketide chain

elongation.

Each PKS module contains a set of catalytic domains that carry out specific enzymatic

reactions. The minimal set of domains for a module includes:
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Ketosynthase (KS): Catalyzes the condensation of the growing polyketide chain with the next

extender unit.

Acyltransferase (AT): Selects the appropriate extender unit (malonyl-CoA or methylmalonyl-

CoA) and loads it onto the ACP domain.

Acyl Carrier Protein (ACP): Tethers the growing polyketide chain and the extender units.

Additional domains within a module determine the modification of the β-keto group after each

condensation step:

Ketoreductase (KR): Reduces the β-keto group to a hydroxyl group.

Dehydratase (DH): Dehydrates the β-hydroxyl group to form a double bond.

Enoylreductase (ER): Reduces the double bond to a single bond.

The number and arrangement of these domains within each module dictate the final structure

of the polyketide backbone.

Data Presentation: Quantitative Analysis of FK506
Production
Quantitative analysis of polyketide production is crucial for strain improvement and process

optimization. High-Performance Liquid Chromatography (HPLC) coupled with mass

spectrometry (MS) is the standard method for quantifying macrolide production. Below is a

table summarizing hypothetical quantitative data from a study aimed at improving FK506

production through genetic engineering.
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Strain
Genetic
Modification

Titer (mg/L)
Yield (mg/g dry cell
weight)

S. tsukubaensis Wild-

Type
None 150 ± 15 7.5 ± 0.8

S. tsukubaensis

ΔregX

Deletion of a negative

regulator
320 ± 25 15.2 ± 1.2

S. tsukubaensis OE-

fkbO

Overexpression of a

pathway-specific

precursor biosynthesis

gene

250 ± 20 11.8 ± 1.0

S. tsukubaensis

ΔregX OE-fkbO

Combined

modification
550 ± 40 25.1 ± 2.0

Experimental Protocols
This section provides detailed methodologies for key experiments in the analysis of PKS

genes.

Identification and Cloning of a PKS Gene Cluster
Objective: To isolate the complete PKS gene cluster from the genomic DNA of a producing

organism.

Methodology: Cosmid Library Construction and Screening

Genomic DNA Isolation: High-molecular-weight genomic DNA is isolated from a culture of

the Streptomyces strain.

Partial Digestion: The genomic DNA is partially digested with a restriction enzyme (e.g.,

Sau3AI) to generate large fragments (30-40 kb).

Ligation into Cosmid Vector: The size-selected DNA fragments are ligated into a suitable

cosmid vector (e.g., SuperCos1) that has been digested with a compatible enzyme (e.g.,

BamHI).
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In Vitro Packaging and Transduction: The ligated DNA is packaged into lambda phage

particles in vitro and used to transfect E. coli.

Library Screening: The resulting cosmid library is screened using a labeled DNA probe

derived from a conserved region of a known PKS gene (e.g., the ketosynthase domain).

Cosmid Walking: Positive clones are identified, and the ends of the inserts are sequenced.

New probes are designed from these sequences to screen the library again and identify

overlapping cosmids, allowing for the "walking" along the chromosome to clone the entire

BGC.

Heterologous Expression of a PKS Gene Cluster
Objective: To express a PKS gene cluster in a well-characterized, genetically tractable host to

confirm its function and facilitate genetic manipulation.

Methodology: Conjugal Transfer into a Streptomyces Host

Host Strain Selection: A suitable heterologous host is chosen, typically a Streptomyces

species that is fast-growing, easy to transform, and lacks interfering native polyketide

pathways (e.g., Streptomyces coelicolor M1152 or Streptomyces albus J1074).

Vector Construction: The entire PKS gene cluster is cloned into an integrative expression

vector containing a strong, constitutive promoter (e.g., ermEp*) and an attachment site for

integration into the host chromosome (e.g., φC31 attP).

Transformation of E. coli Donor Strain: The expression vector is transformed into a

methylation-deficient E. coli donor strain (e.g., ET12567/pUZ8002).

Conjugation: The E. coli donor strain is co-cultured with the recipient Streptomyces host on a

suitable medium (e.g., SFM agar).

Selection of Exconjugants: The conjugation mixture is overlaid with antibiotics to select for

Streptomyces exconjugants that have integrated the expression vector.

Production Analysis: The exconjugants are cultured, and the production of the target

polyketide is analyzed by HPLC-MS.
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Quantitative Real-Time PCR (qRT-PCR) for PKS Gene
Expression
Objective: To quantify the transcript levels of PKS genes under different conditions or in

different mutant strains.

Methodology:

RNA Isolation: Total RNA is isolated from Streptomyces mycelia grown to the desired time

point.

DNase Treatment: The RNA is treated with DNase I to remove any contaminating genomic

DNA.

cDNA Synthesis: First-strand cDNA is synthesized from the RNA template using a reverse

transcriptase and random primers.

qRT-PCR: The cDNA is used as a template for real-time PCR with primers specific for the

PKS gene of interest and a housekeeping gene (e.g., hrdB) for normalization.

Data Analysis: The relative expression of the PKS gene is calculated using the ΔΔCt method.

Mandatory Visualization
Signaling Pathway: Simplified Overview of FK506
Biosynthesis
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Click to download full resolution via product page

Caption: Simplified pathway of FK506 biosynthesis.

Experimental Workflow: Heterologous Expression of a
PKS Cluster
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Caption: Workflow for heterologous expression of a PKS gene cluster.
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Logical Relationship: Modular Organization of a Type I
PKS
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Caption: Logical organization of domains within Type I PKS modules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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